Ethyl 4-cyano-5-({[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)-3-methylthiophene-2-carboxylate

• Molecular Formula: C17H14F2N6O3S
• Molecular Weight: 420.4 g/mol
• IUPAC Name: ethyl 4-cyano-5-[[7-(difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl]amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H14F2N6O3S/c1-4-28-16(27)11-8(3)9(6-20)15(29-11)23-14(26)13-22-17-21-7(2)5-10(12(18)19)25(17)24-13/h5,12H,4H2,1-3H3,(H,23,26)
• InChI Key: RYQYNYALJWHZRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=NN3C(=CC(=NC3=N2)C)C(F)F)C#N)C

Description

Ethyl 4-cyano-5-({[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)-3-methylthiophene-2-carboxylate is a complex organic compound that belongs to the class of heterocyclic compounds This compound features a unique structure that includes a triazolo[1,5-a]pyrimidine ring, a thiophene ring, and various functional groups such as cyano, difluoromethyl, and ester groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-cyano-5-({[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)-3-methylthiophene-2-carboxylate involves multiple steps, starting from readily available precursors. One common approach is the cyclization of 2-pyridyl-substituted amidines or guanidines to form the triazolo[1,5-a]pyrimidine core . This step typically requires oxidizing agents such as sodium hypochlorite (NaOCl), lead tetraacetate (Pb(OAc)4), or manganese dioxide (MnO2) . The thiophene ring can be introduced through a condensation reaction involving appropriate thiophene precursors .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for scalability and cost-effectiveness. This includes selecting suitable catalysts, reaction conditions, and purification methods to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-cyano-5-({[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)-3-methylthiophene-2-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions using reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can convert certain functional groups to their corresponding reduced forms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., NaOCl, Pb(OAc)4), reducing agents (e.g., LiAlH4, NaBH4), and nucleophiles (e.g., amines, thiols) . Reaction conditions such as temperature, solvent, and reaction time are optimized based on the desired transformation and the stability of the compound .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated or carboxylated derivatives, while reduction reactions may produce alcohols or amines . Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives .

Scientific Research Applications

Ethyl 4-cyano-5-({[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)-3-methylthiophene-2-carboxylate has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Its unique structure allows it to interact with various biological targets, making it a valuable tool in biochemical and pharmacological studies.

Medicine: The compound’s potential therapeutic properties are being explored for the development of new drugs, particularly those targeting specific enzymes or receptors.

Industry: It is used in the development of advanced materials, such as light-emitting diodes (LEDs) and organic semiconductors.

Mechanism of Action

The mechanism of action of Ethyl 4-cyano-5-({[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)-3-methylthiophene-2-carboxylate involves its interaction with specific molecular targets. The triazolo[1,5-a]pyrimidine ring can act as a pharmacophore, binding to enzymes or receptors through hydrogen bonding and dipole interactions . This binding can modulate the activity of the target, leading to various biological effects . The compound’s difluoromethyl and cyano groups may also contribute to its binding affinity and specificity .

Comparison with Similar Compounds

Ethyl 4-cyano-5-({[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)-3-methylthiophene-2-carboxylate can be compared with other similar compounds, such as:

1,2,4-Triazole derivatives: These compounds share the triazole ring structure and exhibit similar pharmacological activities.

Pyrimidine derivatives: Compounds with a pyrimidine core are widely used in medicinal chemistry for their diverse biological activities.

Thiophene derivatives: These compounds are known for their electronic properties and are used in the development of advanced materials.

The uniqueness of this compound lies in its combination of these structural elements, which imparts a distinct set of chemical and biological properties .